![molecular formula C12H19NO5S B6208869 tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate CAS No. 2728353-52-2](/img/no-structure.png)
tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate
Overview
Description
Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate, also known as TBTA, is a synthetic compound derived from the reaction of tert-butyl alcohol and 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylic acid. TBTA is widely used as a reagent for organic synthesis as well as for scientific research applications in the fields of biochemistry and pharmacology. In
Scientific Research Applications
Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has a wide range of scientific research applications, including in the fields of biochemistry and pharmacology. In biochemistry, tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is used as a reagent for the synthesis of compounds with biological activity, such as peptides and proteins. In pharmacology, tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is used to study the structure-activity relationships of drugs and to design new drugs. tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is also used to study the metabolism of drugs and to determine their pharmacokinetics.
Mechanism of Action
Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate acts as a catalyst in the reaction of tert-butyl alcohol and 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylic acid. It increases the rate of reaction by lowering the activation energy of the reaction. tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate also acts as a nucleophile, which allows it to form covalent bonds with other molecules.
Biochemical and Physiological Effects
tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also easy to use and is stable under a variety of conditions. However, tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate can be toxic and should be handled with care.
Future Directions
There are several potential future directions for research involving tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate. One potential area of research is the development of new drugs using tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate as a starting point. Another potential area of research is the development of new methods for synthesizing tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate. Finally, further research into the biochemical and physiological effects of tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate could lead to a better understanding of its mechanism of action and potential therapeutic applications.
Synthesis Methods
Tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate is synthesized through a two-step process. The first step involves the reaction of tert-butyl alcohol and 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylic acid, which yields tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate. The second step involves the reaction of tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate and a base, such as potassium carbonate, which yields tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate involves the reaction of tert-butyl 2-amino-3-methylbutanoate with carbon disulfide and sodium hydride to form tert-butyl 2-(methylthio)-3-oxobutanoate. This intermediate is then reacted with 1,3-dibromopropane to form tert-butyl 2-(methylthio)-3-oxobutanoyl bromide, which is then reacted with 1,5-diaminopentane to form the final product.", "Starting Materials": [ "tert-butyl 2-amino-3-methylbutanoate", "carbon disulfide", "sodium hydride", "1,3-dibromopropane", "1,5-diaminopentane" ], "Reaction": [ "React tert-butyl 2-amino-3-methylbutanoate with carbon disulfide and sodium hydride to form tert-butyl 2-(methylthio)-3-oxobutanoate.", "React tert-butyl 2-(methylthio)-3-oxobutanoate with 1,3-dibromopropane to form tert-butyl 2-(methylthio)-3-oxobutanoyl bromide.", "React tert-butyl 2-(methylthio)-3-oxobutanoyl bromide with 1,5-diaminopentane to form tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate." ] } | |
CAS RN |
2728353-52-2 |
Product Name |
tert-butyl 2,2,4-trioxo-2lambda6-thia-7-azaspiro[4.4]nonane-7-carboxylate |
Molecular Formula |
C12H19NO5S |
Molecular Weight |
289.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
